Cas no 1957130-73-2 ((3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate)

• Product Name: (3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate
• CAS No: 1957130-73-2
• MF: C₁₇H₂₆F₂N₂O₄S
• MW: 392.46
• MDL: MFCD28991989
• CID: 5142984
• Update Time: 2025-10-29

(3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate Chemical and Physical Properties

Names and Identifiers

• (3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate

• MDL： MFCD28991989
• Inchi： 1S/C17H26F2N2O4S/c1-16(2,3)25-14(22)9-12(21-26(23)17(4,5)6)11-7-8-13(20-10-11)24-15(18)19/h7-8,10,12,15,21H,9H2,1-6H3/t12-,26?/m0/s1
• InChI Key： KETMPQSUNLZTGG-ZPVYTRKOSA-N
• SMILES： C1=C([C@@H](NS(C(C)(C)C)=O)CC(=O)OC(C)(C)C)C=CC(OC(F)F)=N1

Additional information on (3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate

(3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate: A Comprehensive Overview

(3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate is a highly specialized organic compound with the CAS number 1957130-73-2. This compound is notable for its complex structure, which includes a pyridine ring substituted with a difluoromethoxy group and a sulfinamido group. The molecule also features a tert-butyl ester group, contributing to its unique chemical properties. Recent studies have highlighted its potential applications in the fields of pharmacology and materials science due to its versatile functional groups and stereochemical configuration.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and nucleophilic substitution to achieve the desired product. The stereochemistry at the (3S) position is critical for its biological activity, as it influences the molecule's interaction with target proteins. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activity, making it a potential candidate for anti-inflammatory or antiviral therapies. Additionally, its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and optoelectronic devices.

Recent research has also explored the environmental impact of this compound. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly applications. However, further investigations are required to fully understand its long-term effects on ecosystems.

The structural complexity of (3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate presents both challenges and opportunities for chemists. Its intricate architecture allows for a wide range of functionalization possibilities, enabling the creation of derivatives with enhanced properties. For example, substituting the difluoromethoxy group with other electron-withdrawing or donating groups could significantly alter the molecule's reactivity and biological profile.

In conclusion, (3S)-tert-butyl 3-(6-(difluoromethoxy)pyridin-3-yl)-3-(1,1-dimethylethylsulfinamido)propanoate represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its synthesis, properties, and potential uses continue to be actively researched, offering exciting possibilities for future innovations in chemistry and related fields.